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Compound of Interest

Compound Name: AMG8163

Cat. No.: B15617521

Disclaimer: Specific disposal procedures for a chemical designated as "AMG8163" could not
be located in the public domain. The following guide provides essential, immediate safety and
logistical information based on established protocols for the proper disposal of hazardous
chemicals in a laboratory setting. Researchers, scientists, and drug development professionals
must always consult the official Safety Data Sheet (SDS) for any specific chemical for complete
and accurate handling and disposal instructions.

This document aims to be a preferred source for laboratory safety and chemical handling
information, building trust by providing value beyond the product itself. The procedural, step-by-
step guidance directly answers key operational questions regarding hazardous waste
management.

Quantitative Data for a Representative Hazardous
Compound

To illustrate the type of information found in an SDS, the following table summarizes key
guantitative data for a representative hazardous compound, Amg-208, a selective c-Met
inhibitor.[1] This data is crucial for risk assessment and the development of appropriate
handling and disposal protocols.
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Property Value Source
Molecular Formula C22H17Ns02 PubChem[1]
Molecular Weight 383.4 g/mol PubChem[1]
CAS Number 1002304-34-8 PubChem[1]
Solubility in DMSO >3.83 mg/mL ChemicalBook][1]
Solubility in Water Insoluble ChemicalBook[1]
Solubility in Ethanol Insoluble ChemicalBook][1]
Storage Temperature "20°C (powder) or -80°C (in DC Chemicals[1]

solvent)

1,944 mg/kg (Rat -
Oral LD50 representative data for a [2]

hazardous chemical)

Experimental Protocols for Hazardous Waste
Disposal

The following protocols provide detailed methodologies for the proper disposal of solid and
liquid hazardous chemical waste in a laboratory environment. These are general guidelines and
must be adapted to comply with institutional and local regulations.[3][4][5]

Protocol 1: Disposal of Solid Hazardous Waste

Objective: To safely collect and dispose of solid materials contaminated with a hazardous
chemical.

Materials:

o Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety
goggles, lab coat.[1]

» Designated, leak-proof hazardous waste container with a secure lid.[4][6]
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» Hazardous waste labels.[4][7]
o Spill kit for hazardous materials.[1]
Procedure:

o Waste Segregation: All solid waste contaminated with the hazardous chemical (e.g., pipette
tips, tubes, gloves, bench paper, contaminated labware) must be segregated from non-
hazardous waste.[1][8]

o Container Preparation: Select a container that is compatible with the chemical waste.[4] The
container must be in good condition, with no leaks or cracks.[4]

o Labeling: Affix a "Hazardous Waste" label to the container before adding any waste.[4] The
label must include the full chemical name(s), concentration, the name of the principal
investigator, laboratory location, and the date the waste was first added.[1][7] Chemical
formulas or abbreviations are not acceptable.[7]

» Waste Accumulation: Place all contaminated solid waste directly into the labeled container.

» Container Management: Keep the container closed at all times, except when adding waste.
[3][4][6] Store the container in a designated and secure satellite accumulation area within the
laboratory.[1]

» Disposal Request: Once the container is full, or in accordance with your institution's policies,
arrange for pickup by your licensed hazardous waste disposal service.[1] Complete all
necessary paperwork for the waste disposal manifest.[3]

Protocol 2: Disposal of Liquid Hazardous Waste

Objective: To safely collect and dispose of liquid solutions containing a hazardous chemical.
Materials:

o Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety
goggles, lab coat.[1]
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o Designated, leak-proof, and chemically compatible hazardous waste container with a secure,
tight-fitting lid.[4][6]

e Secondary containment for the liquid waste container.[6]
e Hazardous waste labels.[4][7]
Procedure:

o Waste Segregation: Liquid waste containing the hazardous chemical (e.g., unused solutions,
cell culture media) must be collected in a separate, sealed, and clearly labeled hazardous
waste container.[1] Do not mix with other solvent waste streams unless explicitly permitted
by your institution's Environmental Health & Safety (EHS) department.[1][8]

» Container Preparation: Choose a container made of a material compatible with the liquid
waste. Ensure it has a screw-top or other secure lid.

e Labeling: Label the container with "Hazardous Waste," the full chemical name(s) and their
concentrations, and other required information as per institutional policy.[1][7]

o Waste Accumulation: Carefully pour the liquid waste into the container, avoiding splashes
and spills.

» Container Management: Keep the container securely closed when not in use.[3][4][6] Store
the container in a secondary containment bin or tray to catch any potential leaks.[6]

o Disposal Request: When the container is full, or as per institutional guidelines, schedule a
pickup with your hazardous waste disposal service.[1]

Protocol 3: Decontamination and Disposal of Empty
Containers

Objective: To properly decontaminate and dispose of empty containers that held a hazardous
chemical.

Materials:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://offices.austincc.edu/safety-and-environmental-management/safety-manual/hazardous-waste-management/
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://offices.austincc.edu/safety-and-environmental-management/safety-manual/hazardous-waste-management/
https://www.epa.gov/sites/default/files/2018-05/documents/proper-handling-of-hazardous-waste-guide.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Proper_Disposal_of_Amg_208_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Appropriate PPE.

» Suitable solvent for rinsing.

o Hazardous waste containers for rinsate and the empty container.
Procedure:

o Triple Rinsing: For containers that held a toxic or poisonous chemical, they must be triple-
rinsed with an appropriate solvent capable of removing the chemical.[4] The first rinse must
be collected and disposed of as hazardous waste.[4][6]

o Container Disposal: After triple rinsing and air drying, the container may be disposed of in the
regular trash if permitted by local regulations.[4] Alternatively, and often preferably, reuse the
container for compatible waste and relabel it appropriately.[4] For containers that held
acutely hazardous materials, the container itself may need to be disposed of as hazardous
waste.[7]

» Label Removal: Before disposing of a rinsed container in the trash, all original labels must be
obliterated, removed, or defaced.[6][7]

Mandatory Visualization

The following diagrams illustrate the logical workflow for the proper disposal of hazardous
chemical waste.
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Waste Generation & Segregation
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Waste Collection & Storage
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Solid Hazardous Liquid Hazardous
Waste Container Waste Container
Store Closed Container Store Closed Container
in Designated Area in Secondary Containment
Final Disposal

Container Full?

Arrange for Pickup by

Licensed Waste Disposal Service

Waste Manifested and
Removed for Disposal

Click to download full resolution via product page

Caption: Logical workflow for hazardous chemical waste disposal.
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This comprehensive guide provides a framework for the safe and compliant disposal of
hazardous chemicals in a research environment. Adherence to these procedures is critical for
protecting personnel, the community, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Prudent Practices for the Disposal of Hazardous
Laboratory Chemicals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15617521#amg8163-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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